(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide

• IUPAC Name: 2,6-difluoro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H13F2N3O3S2/c1-2-8-22-13-7-6-10(27(20,24)25)9-14(13)26-17(22)21-16(23)15-11(18)4-3-5-12(15)19/h2-7,9H,1,8H2,(H2,20,24,25)
• InChI Key: PJTLMRBRYQZQKR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H13F2N3O3S2
• Molecular Weight: 409.4 g/mol

Description

The compound is a benzo[d]thiazol derivative, which is a type of organic compound that contains a benzene ring fused to a thiazole ring. These types of compounds are often used in medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, benzo[d]thiazol derivatives are often synthesized through a process called 1,3-dipolar cycloaddition. This involves reacting a compound with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of this compound likely involves a benzothiazol-2(3H)-one core with various substituents. The presence of the allyl group and the sulfamoyl group suggests that the compound may have interesting electronic properties due to the potential for conjugation and resonance.

Scientific Research Applications

1. Endocrine Disruption Research

Studies have indicated that certain perfluoroalkyl acids (PFAAs), which have structural similarities and shared functional groups with (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide, may act as endocrine disruptors. Research has explored the potential association between PFAAs and impaired testicular function, suggesting a link between higher PFAA levels and lower semen quality and testosterone levels. Although this research does not directly involve the compound , the structural similarities suggest potential research applications in studying endocrine-disrupting activities (Joensen et al., 2009).

2. Environmental and Health Impact Studies

The widespread presence of PFAAs in the environment and their persistence raise concerns about their impact on human health. Studies have reported associations between prenatal exposure to PFAAs and adverse effects on fetal growth and immune response in infants and children. Monitoring trends of PFAAs in populations, such as those done in Hokkaido, Japan, can inform about potential health risks and the effectiveness of exposure mitigation strategies (Okada et al., 2013).

3. Thyroid Function and Autoimmunity Research

Research has explored the associations between serum PFAAs and thyroid hormones in adults, considering the susceptibility to thyroid disruption based on thyroid peroxidase antibodies and iodine status. This line of research is significant for understanding the potential thyroid toxic effects of compounds like (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide and their impact on public health (Webster et al., 2015).